2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol

• CAS No.: 13080-91-6
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2-(2-bicyclo[2.2.1]hept-5-enyl)ethanol
• InChI: InChI=1S/C9H14O/c10-4-3-9-6-7-1-2-8(9)5-7/h1-2,7-10H,3-6H2
• InChI Key: CZYVCAJKUNEWLC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)CCO

Description

2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NBCH2CH2O2CCH═CHC6H4OMe (EtMeOCinnNB): A 100 mL, 3 neck RBF equipped with a thermowell, addition funnel, and mechanical stirrer was charged with NBCH2OH (2 g, 14.47 mmol), DMAP (88.4 mg, 0.72 mmol, 5 mol %), 10.1 mL triethylamine (72.4 mmol) and 25 mL dichloromethane. The mixture was stirred at room temperature for 45 minutes before the addition of 4-methoxycinnamoyl chloride (3.1 g, 15.9 mmol) in 5 mL dichloromethane from the addition funnel was started. After this addition was completed, the mixture was stirred at 25° C. overnight. After confirmation of complete reaction by GC the reaction mixture was diluted with 20 mL dichloromethane, followed by washes with (2×25 mL) NaHCO3 solution, (2×15 mL) NH4Cl solution, (2×25 mL) brine, dried over Na2SO4 and filtered. Concentration of the filtrate gave 3.9 g of crude product as a colorless, viscous oil (93% crude yield) with 96% crude purity by GC.